N,2-dimethyl-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N,2-dimethyl-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C15H16N2O/c1-12-6-3-4-8-14(12)15(18)17(2)11-13-7-5-9-16-10-13/h3-10H,11H2,1-2H3
• InChI Key: ZDIVPZUTYDBOEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N(C)CC2=CN=CC=C2
• Molecular Formula: C15H16N2O
• Molecular Weight: 240.30 g/mol

Description

N,2-dimethyl-N-(pyridin-3-ylmethyl)benzamide, also known as DMXB-A, is a compound that has been extensively studied for its potential use in treating a variety of neurological disorders. This compound belongs to the class of drugs called nicotinic acetylcholine receptor agonists, which are known to have a wide range of effects on the nervous system. In

Scientific Research Applications

N,2-dimethyl-N-(pyridin-3-ylmethyl)benzamide has been studied extensively for its potential use in treating a variety of neurological disorders, including Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). In preclinical studies, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. Additionally, this compound has been shown to improve attention and impulse control in animal models of ADHD.

Mechanism of Action

N,2-dimethyl-N-(pyridin-3-ylmethyl)benzamide acts as an agonist of nicotinic acetylcholine receptors, which are a type of receptor found in the nervous system. These receptors are involved in a wide range of processes, including learning and memory, attention, and mood regulation. By activating these receptors, this compound is thought to enhance the function of the nervous system, leading to improvements in cognitive function and other neurological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal models, this compound has been shown to increase the release of several neurotransmitters, including acetylcholine, dopamine, and norepinephrine. Additionally, this compound has been shown to increase blood flow to the brain, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One advantage of N,2-dimethyl-N-(pyridin-3-ylmethyl)benzamide is that it has been extensively studied in preclinical models, and its mechanism of action is well understood. Additionally, this compound has been shown to have a favorable safety profile in animal studies, with few side effects reported. However, one limitation of this compound is that its effects may be limited to specific types of neurological disorders, and it may not be effective for all patients with these conditions.

Future Directions

There are a number of potential future directions for research on N,2-dimethyl-N-(pyridin-3-ylmethyl)benzamide. One area of interest is the development of more potent and selective nicotinic acetylcholine receptor agonists, which may have improved therapeutic effects. Additionally, further studies are needed to determine the optimal dosing and administration of this compound for different neurological conditions. Finally, clinical trials are needed to determine the safety and efficacy of this compound in human patients with neurological disorders.

Synthesis Methods

The synthesis of N,2-dimethyl-N-(pyridin-3-ylmethyl)benzamide involves several steps, starting with the reaction of 3-pyridinemethanol with 2,4-dimethylbenzoyl chloride to form 2,4-dimethyl-N-(pyridin-3-ylmethyl)benzamide. This intermediate is then treated with dimethylamine to produce this compound. The purity of the final product is typically verified using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.